Cas no 105-79-3 (isobutyl caproate)

isobutyl caproate Properties

Names and Identifiers

• isobutyl caproate
• Isobutyl hexanoate
• n-Caproic acid isobutyl ester
• 2-Methyl-1-propyl caproate
• 2-methylpropyl hexanoate
• Hexanoic Acid Isobutyl Ester
• FEMA 2202
• Isobutylhexanoat
• sobutyl hexanoate
• BUTYL ISO, CAPROATE
• ISOBUTYL N-HEXANOATE
• BUTYL ISO, HEXANOATE
• Isobutyl n-Caproate
• Caproic acid isobutyl
• Isobutyl caproate
• +Expand

• MDL： MFCD00048870
• InChIKey： UXUPPWPIGVTVQI-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2/c1-4-5-6-7-10(11)12-8-9(2)3/h9H,4-8H2,1-3H3
• SMILES： CCCCCC(=O)OCC(C)C

Computed Properties

• Exact Mass: 172.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 172.146
• Heavy Atom Count: 12
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.76590
• PSA: 26.30000
• Refractive Index: 1.414
• Boiling Point: 348-350 ºC
• Melting Point: -64.3°C (estimate)
• Flash Point: 169 ºF
• FEMA: 2202
• Color/Form: Transparent, colorless to yellow liquid. It has apple and cocoa aromas, with green aroma, wax aroma, fresh pulp, tropical fruit and jackfruit aroma
• Solubility: Dissolve in ethanol
• Density: 0.856

isobutyl caproate Security Information

• Symbol: GHS07
• RTECS：MO8389000
• WGK Germany：2
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases： 36/37
• Signal Word：Warning

isobutyl caproate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances